Cas no 80458-55-5 (rossicaside B)

• Product Name: rossicaside B
• CAS No: 80458-55-5
• MF: C₃₆H₄₆O₁₉
• MW: 782.739053249359
• CID: 1997487
• PubChem ID: 168013525
• Update Time: 2025-04-21

rossicaside B Chemical and Physical Properties

Names and Identifiers

• rossicaside B
• AKOS040763314
• 80458-55-5

• Inchi： 1S/C36H46O19/c1-16-31(54-36-28(46)26(44)25(43)22(14-37)51-36)27(45)29(47)35(50-16)55-33-30(48)34(49-12-2-3-17-4-8-19(39)9-5-17)52-23(15-38)32(33)53-24(42)11-7-18-6-10-20(40)21(41)13-18/h2-11,13,16,22-23,25-41,43-48H,12,14-15H2,1H3/b3-2+,11-7+
• InChI Key： KKCGJZXNCXWIHC-LFWRRJNUSA-N
• SMILES： O(C1C(C(C(C(C)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)C1C(C(OC/C=C/C2C=CC(=CC=2)O)OC(CO)C1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O

Computed Properties

• Exact Mass: 782.26332923g/mol
• Monoisotopic Mass: 782.26332923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 14
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.242
• Topological Polar Surface Area: 304Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides